1-(difluoromethyl)-N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]pyrazol-3-amine;hydrochloride

• Molecular Formula: C9H10ClF4N5
• Molecular Weight: 299.65 g/mol
• IUPAC Name: 1-(difluoromethyl)-N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H9F4N5.ClH/c10-8(11)17-4-2-7(16-17)14-5-6-1-3-15-18(6)9(12)13;/h1-4,8-9H,5H2,(H,14,16);1H
• InChI Key: YVGTWKYFONLFAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1NCC2=CC=NN2C(F)F)C(F)F.Cl

Description

This compound is a pyrazole-based amine salt featuring two difluoromethyl (-CF₂H) substituents: one on the pyrazole ring and another on the benzyl-linked pyrazole moiety. The hydrochloride salt enhances aqueous solubility, a critical factor for bioavailability in pharmaceutical or agrochemical applications .

Preparation Methods

The synthesis of 1-(difluoromethyl)-N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]pyrazol-3-amine;hydrochloride typically involves multiple steps, including difluoromethylation and pyrazole formation. One common synthetic route starts with the preparation of difluoromethylated intermediates, followed by the formation of pyrazole rings through cyclization reactions.

Chemical Reactions Analysis

1-(difluoromethyl)-N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]pyrazol-3-amine;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of difluoromethylated pyrazole derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the difluoromethyl group can be replaced by other functional groups under appropriate conditions.

Scientific Research Applications

1-(difluoromethyl)-N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]pyrazol-3-amine;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s difluoromethyl group enhances its biological activity, making it a valuable tool in the study of enzyme inhibition and receptor binding.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(difluoromethyl)-N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]pyrazol-3-amine;hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The difluoromethyl group enhances the compound’s binding affinity and selectivity, leading to more potent biological effects. The pyrazole rings contribute to the compound’s overall stability and reactivity, allowing it to modulate various biochemical pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Target Compound

• Structure : Dual pyrazole cores with difluoromethyl (-CF₂H) groups at the 1- and 2-positions (pyrazole and benzyl-pyrazole).
• Key Features :
  • Hydrochloride salt improves solubility.
  • Fluorine atoms enhance lipophilicity (logP ~2.5–3.5 estimated) and reduce amine basicity, favoring membrane permeability .

Analog 1: Diflubenzuron (N-(((4-Chlorophenyl)Amino)Carbonyl)-2,6-Difluorobenzamide)

• Structure : Difluorobenzamide backbone with a chlorophenyl urea group.
• Key Features :
  • Difluoro substitution increases insecticidal activity by stabilizing binding to chitin synthase.
  • Higher logP (~4.0) due to aromatic fluorine and chlorophenyl groups .

Analog 2: N-Cyclopropyl-3-Methyl-1-(Pyridin-3-yl)-1H-Pyrazol-4-Amine

• Structure : Pyrazole with cyclopropylamine and pyridinyl substituents.
• Key Features: Non-fluorinated; relies on pyridine’s π-stacking for target interactions. Lower logP (~1.8) due to polar pyridine and absence of fluorine .

Analog 3: Fluazuron (N-(((4-Chloro-3-((3-Chloro-5-(Trifluoromethyl)-2-Pyridinyl)Oxy)Phenyl)Amino)Carbonyl)-2,6-Difluorobenzamide)

• Structure : Trifluoromethylpyridine and difluorobenzamide motifs.
• Key Features :
  • Trifluoromethyl (-CF₃) group increases electronegativity and steric bulk, enhancing acaricidal activity but reducing solubility compared to -CF₂H .

Fluorine’s Role in Bioactivity

• Target vs. Non-Fluorinated Analogs: The -CF₂H groups reduce basicity of the adjacent amine (pKa ~7–8 vs. ~9–10 for non-fluorinated amines), enhancing absorption and reducing hepatic clearance .
• Target vs. -CF₃ Analogs : While -CF₃ (e.g., Fluazuron) offers stronger electron-withdrawing effects, -CF₂H balances lipophilicity and solubility, making the target compound more versatile in formulation .

Biological Activity

1-(Difluoromethyl)-N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]pyrazol-3-amine; hydrochloride is a compound with potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. This article explores its biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

Basic Information

Property	Value
Molecular Formula	C₈H₈F₄N₄·HCl
Molecular Weight	232.62 g/mol
CAS Number	Not explicitly provided

Structure

The compound features a pyrazole core with difluoromethyl substituents, which are known to influence biological activity through various mechanisms.

The biological activity of this compound can be attributed to its interaction with specific biological targets. Pyrazole derivatives have been shown to exhibit a range of pharmacological effects, including:

• Antioxidant Activity : Some pyrazole derivatives demonstrate significant antioxidant properties, which are crucial for protecting cells from oxidative stress. For instance, studies have indicated that certain pyrazole analogs exhibit comparable or superior antioxidant activity to established antioxidants like Trolox .
• Enzyme Inhibition : The compound may inhibit enzymes such as acetylcholinesterase (AChE), which is significant in the context of neurodegenerative diseases. Inhibitors of AChE can enhance cholinergic transmission and are being explored for conditions like Alzheimer's disease .

Pharmacological Effects

Research into similar compounds suggests that they may exhibit various pharmacological effects, including:

• Anti-inflammatory Properties : Pyrazoles are often investigated for their anti-inflammatory effects, which can be beneficial in treating chronic inflammatory conditions.
• Antimicrobial Activity : Certain pyrazole derivatives have demonstrated antimicrobial properties, making them candidates for further development as antimicrobial agents.

Case Studies and Research Findings

• Antioxidant Activity Testing : A study evaluated the antioxidant activity of several pyrazole derivatives using assays like ABTS and FRAP. The results indicated that some compounds exhibited high antioxidant activity comparable to Trolox, suggesting potential therapeutic applications in oxidative stress-related diseases .
• Enzyme Inhibition Studies : Research has shown that specific pyrazole derivatives can effectively inhibit AChE and butyrylcholinesterase (BChE), highlighting their potential use in treating cognitive disorders .
• Cell Viability Assays : In vitro studies assessed the effects of these compounds on cell viability in human dermal fibroblast cultures, providing insights into their safety profiles and therapeutic windows .